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Compound of Interest

Compound Name: Heptane-2,3-diol

Cat. No.: B13998009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2R,3S)-heptane-2,3-diol is a specific stereoisomer of heptane-2,3-diol, a vicinal diol. The

spatial arrangement of the hydroxyl groups along the heptane backbone dictates its physical

and chemical properties, which in turn influence its behavior in biological systems and chemical

reactions. This technical guide provides a summary of the available computed physical

properties of (2R,3S)-heptane-2,3-diol and outlines detailed experimental protocols for the

determination of its key physical characteristics. Due to a lack of experimentally determined

data in the public domain for this specific stereoisomer, this guide also serves as a framework

for its empirical characterization.

Data Presentation: Physical Properties
Currently, there is a notable absence of experimentally verified physical property data for

(2R,3S)-heptane-2,3-diol in peer-reviewed literature and chemical databases. The following

table summarizes the computed data available from the PubChem database, which can serve

as an initial reference.[1] It is imperative that these values be confirmed through experimental

measurement.
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Physical Property Value Source

Molecular Formula C₇H₁₆O₂ PubChem[1]

Molecular Weight 132.20 g/mol PubChem (Computed)[1]

XLogP3 1.1 PubChem (Computed)[1]

Hydrogen Bond Donor Count 2 PubChem (Computed)

Hydrogen Bond Acceptor

Count
2 PubChem (Computed)

Rotatable Bond Count 4 PubChem (Computed)

Exact Mass 132.115029749 Da PubChem (Computed)[1]

Polar Surface Area 40.5 Å² PubChem (Computed)[1]

Melting Point Data Not Available -

Boiling Point Data Not Available -

Density Data Not Available -

Solubility Data Not Available -

Experimental Protocols
The following sections detail standardized experimental procedures for determining the key

physical properties of a liquid organic compound such as (2R,3S)-heptane-2,3-diol.

Determination of Melting Point
Since (2R,3S)-heptane-2,3-diol may exist as a solid at or below room temperature, the

determination of its melting point is a critical first step in its characterization.

Principle: The melting point of a solid is the temperature at which it transitions from the solid to

the liquid phase. For a pure crystalline solid, this transition occurs over a narrow temperature

range.[2][3]

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)[2][3]

Capillary tubes (sealed at one end)[2][3]

Thermometer (calibrated)[3]

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the solid sample is finely powdered using a mortar

and pestle.[3]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end to

a height of 2-3 mm.[4]

Apparatus Setup:

Mel-Temp Apparatus: The capillary tube is inserted into the sample holder of the

apparatus.[2]

Thiele Tube: The capillary tube is attached to a thermometer using a rubber band,

ensuring the sample is level with the thermometer bulb. The assembly is then inserted into

the Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil), making

sure the rubber band is above the oil level.[3][5]

Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,

especially near the expected melting point.[3]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.[6]

Purity Assessment: A sharp melting range (typically 0.5-1°C) is indicative of a pure

compound. Impurities tend to depress and broaden the melting range.[2]
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Determination of Boiling Point
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure.[7]

Apparatus:

Thiele tube or a small test tube with a side arm[5][8]

Capillary tube (sealed at one end)[5][8]

Thermometer (calibrated)[8]

Heating source (e.g., Bunsen burner or heating mantle)[8]

Liquid paraffin or silicone oil[5]

Procedure (Capillary Method):

Sample Preparation: A small amount (a few milliliters) of the liquid is placed in a small test

tube.[9]

Apparatus Setup: A capillary tube, sealed at one end, is placed inverted into the test tube

containing the liquid. The test tube is then attached to a thermometer.[5][8]

Heating: The assembly is heated in a Thiele tube or an oil bath. Heating should be done

gently and uniformly.[5][8]

Observation: As the liquid heats up, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is continued until a rapid and continuous stream of bubbles is

observed.[5][8] The heat source is then removed, and the liquid is allowed to cool.

Recording: The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point.[10]

Determination of Density
Principle: Density is the mass of a substance per unit volume.[11]
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Apparatus:

Pycnometer or a graduated cylinder[12]

Analytical balance

Procedure (using a Pycnometer):

The mass of a clean, dry pycnometer is accurately determined using an analytical balance.

The pycnometer is filled with the liquid, ensuring no air bubbles are trapped. The stopper is

inserted, and any excess liquid is wiped from the outside.

The mass of the pycnometer filled with the liquid is determined.

The volume of the pycnometer is determined by repeating the process with a liquid of known

density (e.g., distilled water).

The density of the sample is calculated using the formula: Density = Mass / Volume.[13]

Determination of Solubility
Principle: Solubility is the property of a solute to dissolve in a solvent to form a homogeneous

solution. The solubility of a substance depends on the physical and chemical properties of both

the solute and the solvent.

Apparatus:

Test tubes

Vortex mixer or shaker

Graduated pipettes

Procedure (Qualitative):

Approximately 0.1 g of the compound is placed in a test tube.[14]
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3 mL of the solvent (e.g., water, ethanol, diethyl ether, acetone, toluene) is added in portions,

with vigorous shaking after each addition.[14]

The compound is considered soluble if it completely dissolves to form a clear solution.

For water-insoluble compounds, solubility can be tested in 5% aqueous solutions of NaOH,

NaHCO₃, and HCl to provide information about the presence of acidic or basic functional

groups.[15][16]

Mandatory Visualization
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of an unknown organic compound like (2R,3S)-heptane-2,3-diol.
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Physical State Determination

Solid State Characterization Liquid State Characterization
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Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.

Conclusion
While computational data for (2R,3S)-heptane-2,3-diol provides a preliminary understanding of

its physicochemical profile, experimental verification is crucial for its application in research and

development. The protocols outlined in this guide offer a systematic approach to determining

the melting point, boiling point, density, and solubility of this compound. The empirical data
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generated will be invaluable for its use in drug design, synthesis, and other scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (2R,3S)-Heptane-2,3-diol | C7H16O2 | CID 13293569 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chem.ucalgary.ca [chem.ucalgary.ca]

3. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

4. jan.ucc.nau.edu [jan.ucc.nau.edu]

5. vijaynazare.weebly.com [vijaynazare.weebly.com]

6. byjus.com [byjus.com]

7. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

8. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

9. cdn.juniata.edu [cdn.juniata.edu]

10. chem.libretexts.org [chem.libretexts.org]

11. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]

12. calnesis.com [calnesis.com]

13. How to Calculate Density of a Liquid Substance | Physics | Study.com [study.com]

14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

15. scribd.com [scribd.com]

16. chem.ucalgary.ca [chem.ucalgary.ca]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
(2R,3S)-Heptane-2,3-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13998009#2r-3s-heptane-2-3-diol-physical-
properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13998009?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2R_3S_-Heptane-2_3-diol
https://pubchem.ncbi.nlm.nih.gov/compound/2R_3S_-Heptane-2_3-diol
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://jan.ucc.nau.edu/~jkn/235Manual
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.calnesis.com/en/measurements/density-liquids/
https://study.com/skill/learn/how-to-calculate-density-of-a-liquid-substance-explanation.html
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://www.benchchem.com/product/b13998009#2r-3s-heptane-2-3-diol-physical-properties
https://www.benchchem.com/product/b13998009#2r-3s-heptane-2-3-diol-physical-properties
https://www.benchchem.com/product/b13998009#2r-3s-heptane-2-3-diol-physical-properties
https://www.benchchem.com/product/b13998009#2r-3s-heptane-2-3-diol-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13998009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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